Neodymium oxide sulphide

Specification

• CAS No.: 12035-29-9
• Molecular Formula: NdOS-
• Molecular Weight: 192.31 g/mol
• IUPAC Name: neodymium(3+);oxygen(2-);sulfide
• Standard InChI: InChI=1S/Nd.O.S/q+3;2*-2
• Standard InChI Key: BVBGRPFHISQQPN-UHFFFAOYSA-N
• SMILES: [O-2].[S-2].[Nd+3]
• Canonical SMILES: [O-2].[S-2].[Nd+3]

Introduction

Structure and Composition

Neodymium oxide sulphide, like other lanthanide oxysulfide compounds (Ln₂O₂S), typically exhibits a hexagonal layered crystal structure. The compound crystallizes in the P-3m1 space group, consisting of alternating layers of [Nd₂O₂]²⁺ and S²⁻ ions. This layered arrangement significantly influences the compound's physical and chemical properties.

Crystal Structure

The crystal structure of Nd₂O₂S features neodymium atoms in seven-fold coordination, forming bonds with four oxygen atoms and three sulfur atoms. This coordination environment differs notably from that observed in pure neodymium sulfide (Nd₂S₃) or oxide (Nd₂O₃) compounds. The neodymium-oxygen bonds typically range between 2.2 and 2.5 Å, while the neodymium-sulfur bonds are generally under 3.0 Å in length. This structural arrangement creates a unique electronic environment around the neodymium atoms, contributing to the compound's distinctive properties.

In lanthanide oxysulfides, the metal cations adopt a higher coordination number compared to their respective binary compounds. This structural feature is illustrated in Figure 2 of reference, which shows the coordination environments in lanthanide oxides, sulfides, and oxysulfides using gadolinium as an example. The same structural principles apply to neodymium oxide sulphide.

Compositional Analysis

The theoretical elemental composition of Nd₂O₂S can be calculated based on the atomic weights of its constituent elements. For comparison, the composition of neodymium monosulfide (NdS) is provided below:

Element	Atomic Weight	Number of Atoms in Nd₂O₂S	Weight Percentage in Nd₂O₂S
Neodymium (Nd)	144.24	2	77.58%
Oxygen (O)	16.00	2	8.61%
Sulfur (S)	32.07	1	13.81%

This can be compared to the elemental analysis for NdS, where neodymium constitutes approximately 81.81% and sulfur 18.19% of the compound by weight.

Synthesis Methods

Several approaches can be employed to synthesize neodymium oxide sulphide, each offering different advantages in terms of purity, crystallinity, and particle morphology.

Solid-State Reactions

Traditional solid-state reactions involve the direct reaction of neodymium oxide (Nd₂O₃) with hydrogen sulfide (H₂S) at elevated temperatures. This method is analogous to the synthesis of neodymium sulfide, which can be produced by sulfidizing neodymium oxide with H₂S at approximately 1450°C. For oxysulfide formation, precise control of reaction conditions is necessary to achieve the desired stoichiometry.

Hydrothermal Synthesis

Hydrothermal methods have been successfully applied to synthesize various lanthanide oxysulfides. This approach involves reacting precursors in sealed vessels under controlled temperature and pressure conditions, similar to the hydrothermal synthesis of bismuth oxysulfide (Bi₂O₂S) from bismuth oxide and bismuth sulfide. These conditions promote the formation of crystalline products with controlled morphology.

Nanoparticle Synthesis Approaches

For preparing nanoscale neodymium oxide sulphide, several strategies have been developed to overcome the challenges of conventional high-temperature synthesis methods:

• Partial sulfidation of oxide precursors under controlled conditions

• Controlled oxidation of sulfide precursors

• Reduction of sulfate-containing compounds

Traditional solid-gas or solid-solid reactions at high temperatures typically lead to sintering and formation of large particles, which is undesirable for nanoparticle synthesis. Moreover, avoiding sulfate formation during synthesis presents a significant challenge as their formation is thermodynamically favored. Modern approaches focus on precisely controlling reaction conditions to achieve the desired oxysulfide stoichiometry while maintaining nanoscale dimensions.

Physical and Chemical Properties

Neodymium oxide sulphide exhibits a distinctive set of physical and chemical properties that differentiate it from both pure neodymium oxide and neodymium sulfide compounds.

Physical Properties

Neodymium oxide sulphide is typically a solid with a characteristic color influenced by the electronic transitions of neodymium ions. Like other lanthanide compounds, it exhibits paramagnetic behavior due to unpaired 4f electrons in the neodymium(III) ion. The compound has a high melting point, characteristic of refractory lanthanide compounds.

The density and other physical properties of Nd₂O₂S are influenced by its layered crystal structure, with the alternating [Nd₂O₂]²⁺ and S²⁻ layers affecting properties such as thermal expansion and mechanical strength.

Chemical Properties

The chemical behavior of neodymium oxide sulphide reflects its mixed anion nature. The compound contains both oxide (O²⁻) and sulfide (S²⁻) anions, resulting in reactivity patterns that combine aspects of both oxide and sulfide chemistry. Some notable chemical characteristics include:

• Stability: Nd₂O₂S is relatively stable under ambient conditions but may gradually oxidize when exposed to air over prolonged periods.

• Reactivity: The compound can undergo various chemical transformations. For instance, at high temperatures and in vacuum conditions, lanthanide oxysulfides may lose sulfur atoms, potentially forming compositions with varying stoichiometries.

• Redox behavior: The presence of both oxide and sulfide ions creates interesting redox chemistry. The sulfide ions are more easily oxidized than oxide ions, allowing for selective chemical modifications.

Applications and Research Significance

Neodymium oxide sulphide has attracted research interest due to its potential applications in various technological fields, leveraging the unique properties of this mixed-anion compound.

Optical Applications

Similar to other lanthanide oxysulfides, Nd₂O₂S has potential applications in optical materials. The electronic transitions within the 4f orbitals of neodymium ions can result in characteristic optical absorption and emission properties, making these materials interesting for applications in phosphors, optical filters, and specialized glass compositions.

Catalytic Applications

The mixed-anion nature of oxysulfides creates unique surface properties that can be exploited for catalytic applications. The presence of both oxide and sulfide ions at the surface creates sites with different chemical reactivities, potentially useful for selective catalytic reactions.

Comparison with Related Compounds

Understanding neodymium oxide sulphide in relation to similar compounds provides valuable context for its properties and applications.

Comparison with Neodymium Sulfides

Neodymium forms several sulfide compounds, including neodymium(III) sulfide (Nd₂S₃) and neodymium monosulfide (NdS). Neodymium(III) sulfide exists in three polymorphic forms: α-form (orthorhombic), β-form (tetragonal), and γ-form (cubic). In contrast to the oxysulfide, Nd₂S₃ lacks oxide ions and exhibits different crystal structures and reactivity patterns.

Neodymium monosulfide (NdS) features neodymium in the +2 oxidation state rather than the +3 state found in Nd₂O₂S. NdS crystallizes in a rock salt (NaCl) structure with octahedral coordination around the neodymium atoms. This structural difference significantly influences the compound's properties.

Comparison with Other Lanthanide Oxysulfides

The following table summarizes key structural features across selected lanthanide oxysulfides:

Lanthanide Oxysulfide	Space Group	Coordination Number	Structural Features
Nd₂O₂S	P-3m1	7	Hexagonal layered structure with alternating [Nd₂O₂]²⁺ and S²⁻ layers
La₂O₂S	P-3m1	7	Similar to Nd₂O₂S but with slightly longer bond lengths due to larger La³⁺ radius
Gd₂O₂S	P-3m1	7	Similar to Nd₂O₂S but with slightly shorter bond lengths due to smaller Gd³⁺ radius
Sc₂O₂S	P6₃/mmc	7	Hexagonal structure similar to lanthanide oxysulfides but with different space group

This structural similarity allows for the formation of solid solutions and doped materials with tunable properties for specific applications.

Current Research Trends

Current research on neodymium oxide sulphide and related lanthanide oxysulfides focuses on several key areas:

Nanomaterial Synthesis

Significant research efforts are directed toward developing improved methods for synthesizing nanoscale oxysulfide materials with controlled size, shape, and surface properties. Traditional high-temperature solid-state reactions typically lead to particle sintering and growth, making the synthesis of nanoscale oxysulfides challenging. Researchers are exploring innovative approaches to overcome these limitations, including solution-based methods and templated synthesis strategies.

Electronic and Magnetic Properties

The unique electronic structure of lanthanide oxysulfides, including neodymium oxide sulphide, continues to attract research interest. The presence of both oxide and sulfide anions creates an asymmetric crystal field around the neodymium ions, influencing their electronic transitions and magnetic behaviors. This research has implications for the development of novel magnetic materials and electronic devices.

Environmental and Health Implications

With increasing applications of rare earth compounds in technology, understanding their environmental impact and health effects has become crucial. Recent studies on neodymium-containing composites have revealed potential biological effects, including disruption of blood parameters and oxidative stress markers in animal models. These findings highlight the importance of comprehensive safety assessments before widespread application of these materials.